Cas no 1803673-80-4 (5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde)

5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its structure features an amino group, difluoromethyl substituent, iodine atom, and formyl group, enabling diverse functionalization via nucleophilic substitution, cross-coupling, or condensation reactions. The electron-withdrawing difluoromethyl group enhances reactivity in electrophilic aromatic substitutions, while the iodine serves as a handle for metal-catalyzed transformations. The aldehyde moiety facilitates further derivatization into amines, imines, or heterocycles. This compound is particularly valuable in medicinal chemistry for constructing fluorinated pyridine scaffolds, which are prevalent in bioactive molecules. Its high purity and stability make it suitable for demanding synthetic applications.

5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde structure

1803673-80-4 structure

Product Name:5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde

CAS No:1803673-80-4

MF:C₇H₅F₂IN₂O

MW:298.028680562973

CID:4855942

Update Time:2025-06-13

5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde
- Inchi： 1S/C7H5F2IN2O/c8-7(9)6-5(10)3(2-13)4(11)1-12-6/h1-2,7H,11H2
- InChI Key： LZPOIXYUYAFEKB-UHFFFAOYSA-N
- SMILES： IC1C(C(F)F)=NC=C(C=1C=O)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 193
XLogP3: 1.5
Topological Polar Surface Area: 56

5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029066387-1g	5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde	1803673-80-4	97%	1g	$1,579.40	2022-04-02

5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

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5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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Additional information on 5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde

Comprehensive Overview of 5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde (CAS No. 1803673-80-4)

5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde (CAS No. 1803673-80-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique functional groups, including an amino group, a difluoromethyl moiety, and an iodo substituent. These features make it a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel drugs and agrochemicals.

The structural complexity of 5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde (CAS No. 1803673-80-4) allows it to participate in various chemical reactions, such as cross-coupling reactions, nucleophilic substitutions, and condensation reactions. Researchers have explored its potential in constructing heterocyclic frameworks, which are pivotal in medicinal chemistry. The presence of the carboxaldehyde group further enhances its reactivity, enabling the formation of Schiff bases and other derivatives with biological relevance.

In recent years, the demand for fluorinated compounds like 5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation is a common strategy in drug design, as it often improves the pharmacokinetic properties of therapeutic agents. This compound's difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of hydroxyl or methyl groups while offering superior resistance to enzymatic degradation.

Another critical aspect of 5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde (CAS No. 1803673-80-4) is its role in iodine-mediated transformations. The iodo substituent serves as a valuable handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These reactions are indispensable in the synthesis of complex molecules, including natural products and pharmaceuticals.

The compound's amino group also opens avenues for derivatization, enabling the introduction of diverse pharmacophores. This flexibility makes 5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde a sought-after building block in combinatorial chemistry and high-throughput screening. Its applications extend to the development of kinase inhibitors, antimicrobial agents, and anticancer drugs, aligning with current trends in precision medicine and targeted therapy.

From an industrial perspective, the synthesis and scalability of 5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde (CAS No. 1803673-80-4) are subjects of ongoing optimization. Green chemistry principles, such as solvent-free reactions and catalytic methods, are being explored to enhance its production efficiency while minimizing environmental impact. These efforts resonate with the growing emphasis on sustainable and eco-friendly chemical processes.

In summary, 5-Amino-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde (CAS No. 1803673-80-4) is a multifaceted compound with broad applications in drug discovery and agrochemical innovation. Its unique structural features, combined with its reactivity, position it as a valuable asset in modern synthetic chemistry. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.